4,6-Dimethyl-2-(2,2,2-trifluoro-1-piperidin-4-ylethoxy)pyrimidine

• IUPAC Name: 4,6-dimethyl-2-(2,2,2-trifluoro-1-piperidin-4-ylethoxy)pyrimidine
• InChI: InChI=1S/C13H18F3N3O/c1-8-7-9(2)19-12(18-8)20-11(13(14,15)16)10-3-5-17-6-4-10/h7,10-11,17H,3-6H2,1-2H3
• InChI Key: QIPSONBSSDBZAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC(C2CCNCC2)C(F)(F)F)C
• Molecular Formula: C13H18F3N3O
• Molecular Weight: 289.30 g/mol

Description

4,6-Dimethyl-2-(2,2,2-trifluoro-1-piperidin-4-ylethoxy)pyrimidine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as TAK-659 and belongs to the class of pyrimidine derivatives.

Scientific Research Applications

Molecular Recognition and Drug Action

Pyrimidines, including derivatives like 4,6-dimethyl-2-(2,2,2-trifluoro-1-piperidin-4-ylethoxy)pyrimidine, play a critical role in biology and medicine. Their significance in molecular recognition processes, particularly involving hydrogen bonding, is notable in drug action, as seen in their presence in DNA bases. The crystallization and structural analysis of various pyrimidine salts highlight the importance of their tautomeric forms and hydrogen bonding in pharmaceutical functionality (Rajam et al., 2017).

Corrosion Inhibition

Studies on piperidine derivatives, which are structurally related to 4,6-dimethyl-2-(2,2,2-trifluoro-1-piperidin-4-ylethoxy)pyrimidine, have shown significant potential in corrosion inhibition, especially for iron. The electronic and molecular properties of these compounds, such as electron affinity and adsorption behaviors, suggest their effectiveness in protecting metal surfaces from corrosion (Kaya et al., 2016).

Crystal Structure Analysis

The crystal structure analysis of pyrimidine derivatives provides insights into their potential applications in various fields. The study of structures like 4,6-dimethyl-2-thiopyrimidine reveals information about the stability and geometric properties of these compounds, which is crucial for their application in material science and pharmaceuticals (Godino-Salido et al., 1994).

Nonlinear Optics and Electronics

The heterocyclic aromatic structure of pyrimidines, including 4,6-dimethyl derivatives, has promising applications in nonlinear optics (NLO) and electronics. Their photophysical properties, such as natural population analysis and molecular electronic potential, are significant for developing optoelectronic devices and materials (Hussain et al., 2020).

Antithyroid Drug Potential

The behavior of certain pyrimidine derivatives, especially those with trifluoromethyl groups, has been investigated for their potential as antithyroid drugs. The formation of complexes with molecular iodine and their structural characterization offer insights into the therapeutic applications of these compounds (Chernov'yants et al., 2011).